Cas no 1805279-91-7 (6-(Bromomethyl)-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 6-(Bromomethyl)-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1805279-91-7
• MF: C₈H₄BrClF₅N
• MW: 324.473077774048
• CID: 4873887
• Update Time: 2025-07-02

6-(Bromomethyl)-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrClF5N/c9-2-3-1-4(7(11)12)5(10)6(16-3)8(13,14)15/h1,7H,2H2
• InChI Key： RAJZUMLKIVKNCJ-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)F)=C(C(C(F)(F)F)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9

Additional information on 6-(Bromomethyl)-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

Introduction to 6-(Bromomethyl)-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805279-91-7)

6-(Bromomethyl)-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805279-91-7) is a highly versatile and functionalized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, including the presence of a bromomethyl group, chloro substituents, and multiple fluorinated moieties, make it a valuable intermediate for synthesizing a wide range of bioactive molecules. This compound belongs to the pyridine class of heterocycles, which are well-documented for their broad spectrum of biological activities and pharmaceutical relevance.

The bromomethyl group in the molecule serves as a reactive handle for further functionalization, enabling the construction of more complex structures through nucleophilic substitution reactions. This reactivity is particularly useful in drug discovery pipelines, where rapid and efficient introduction of functional groups is often required. Additionally, the chloro substituents provide another site for chemical modification, allowing for the creation of diverse molecular architectures. The combination of these reactive sites makes 6-(Bromomethyl)-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine a cornerstone in synthetic chemistry for developing novel therapeutic agents.

The presence of difluoromethyl and trifluoromethyl groups in the pyridine ring is another key feature that contributes to the compound's appeal. These fluorinated substituents are known to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties of drug candidates. In recent years, there has been a surge in research focused on fluorinated compounds due to their demonstrated ability to improve drug efficacy and reduce off-target effects. The strategic placement of these fluorine atoms in 6-(Bromomethyl)-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine suggests its potential utility in developing next-generation pharmaceuticals with optimized pharmacological profiles.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in addressing unmet medical needs. For instance, studies have demonstrated that pyridines with electron-withdrawing groups like chloro and fluoro substituents can enhance interactions with biological receptors, leading to improved therapeutic outcomes. The compound under discussion exemplifies this trend by incorporating multiple such groups that are known to modulate bioactivity. Furthermore, its structural motif is reminiscent of several FDA-approved drugs, indicating its potential as a building block for new therapeutics.

In the realm of agrochemicals, 6-(Bromomethyl)-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine has also shown promise as a precursor for developing novel pesticides and herbicides. The combination of bromomethyl and chloro functionalities allows for the synthesis of compounds with targeted activity against pests while minimizing environmental impact. This aligns with the growing demand for sustainable agrochemical solutions that are both effective and environmentally friendly.

The synthesis of 6-(Bromomethyl)-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine typically involves multi-step organic transformations that highlight the compound's synthetic utility. For example, one common approach involves the halogenation of a pyridine precursor followed by selective functionalization at specific positions using appropriate reagents. The use of fluorinating agents such as Selectfluor or DAST (di-n-butyl azodicarboxylate) is often employed to introduce difluoromethyl and trifluoromethyl groups efficiently. These synthetic strategies underscore the compound's role as a key intermediate in modern organic synthesis.

From a computational chemistry perspective, 6-(Bromomethyl)-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine has been studied to understand its electronic properties and potential interactions with biological targets. Molecular modeling studies suggest that this compound can engage in hydrogen bonding and hydrophobic interactions with protein receptors, making it a promising scaffold for drug design. Additionally, its high lipophilicity, influenced by the presence of fluoro substituents, enhances its ability to cross biological membranes, which is crucial for drug delivery.

The pharmacological potential of 6-(Bromomethyl)-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine has been explored in several preclinical studies. Researchers have synthesized derivatives of this compound and evaluated their activity against various disease targets, including enzymes involved in cancer metabolism and inflammatory pathways. Preliminary results indicate that certain analogs exhibit potent inhibitory effects with favorable pharmacokinetic profiles. These findings highlight the need for further investigation into this scaffold as a basis for developing new treatments.

In conclusion,6-(Bromomethyl)-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805279-91-7) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse synthetic transformations, making it an invaluable tool for chemists working on drug discovery and crop protection agents. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to play an increasingly important role in advancing chemical biology and medicinal chemistry.